Cas no 2514953-00-3 (1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine;dihydrochloride)

1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine dihydrochloride is a brominated cyclopropylpyrazole derivative with a methylamine substituent, available as a stable dihydrochloride salt. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural features, which may serve as a key intermediate or pharmacophore in the development of bioactive molecules. The presence of the bromine atom enhances reactivity for further functionalization, while the cyclopropyl group can contribute to conformational rigidity and metabolic stability. The dihydrochloride form ensures improved solubility and handling properties. This product is suited for applications in drug discovery, particularly in the synthesis of targeted small-molecule inhibitors or modulators.

1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine;dihydrochloride structure

2514953-00-3 structure

Product Name:1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine;dihydrochloride

CAS No:2514953-00-3

MF:C₈H₁₄BrCl₂N₃

MW:303.02685880661

CID:5155513

Update Time:2026-03-03

1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine;dihydrochloride
- Inchi： 1S/C8H12BrN3.2ClH/c1-10-4-8-7(9)5-12(11-8)6-2-3-6;;/h5-6,10H,2-4H2,1H3;2*1H
- InChI Key： CCBCIFJWTPOKPP-UHFFFAOYSA-N
- SMILES： BrC1C(CNC)=NN(C=1)C1CC1.Cl.Cl

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 160
Topological Polar Surface Area: 29.8

1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine;dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR475197-250mg	[(4-Bromo-1-cyclopropyl-1H-pyrazol-3-yl)methyl](methyl)amine dihydrochloride	2514953-00-3	95%	250mg	£165.00	2025-02-20
Apollo Scientific	OR475197-1g	[(4-Bromo-1-cyclopropyl-1H-pyrazol-3-yl)methyl](methyl)amine dihydrochloride	2514953-00-3	95%	1g	£495.00	2025-02-20
abcr	AB597935-250mg	[(4-Bromo-1-cyclopropyl-1H-pyrazol-3-yl)methyl](methyl)amine dihydrochloride; .	2514953-00-3		250mg	€333.70	2024-07-24
abcr	AB597935-1g	[(4-Bromo-1-cyclopropyl-1H-pyrazol-3-yl)methyl](methyl)amine dihydrochloride; .	2514953-00-3		1g	€921.10	2024-07-24

1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine;dihydrochloride Related Literature

1. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
2. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
3. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
4. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003

Additional information on 1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine;dihydrochloride

1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine; dihydrochloride: A Comprehensive Overview

The compound 1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine; dihydrochloride (CAS No. 2514953-00-3) is a highly specialized chemical entity with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense scientific investigation.

The molecular structure of 1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine; dihydrochloride is characterized by a pyrazole ring, which is a five-membered heterocyclic aromatic compound. The presence of a bromine substituent at the 4-position of the pyrazole ring introduces electronic effects that can influence the compound's reactivity and bioavailability. Additionally, the cyclopropyl group attached to the pyrazole ring contributes to the molecule's steric properties, potentially enhancing its binding affinity to target receptors.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine; dihydrochloride. Researchers have employed various methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to optimize the production process. These techniques not only improve yield but also ensure high purity, which is critical for pharmacological studies.

From a pharmacological perspective, 1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine; dihydrochloride has demonstrated potent activity in preclinical models. Studies have shown that this compound exhibits selective inhibition of certain kinases, making it a potential candidate for anti-cancer therapies. Furthermore, its ability to modulate ion channels suggests applications in neurodegenerative diseases and cardiovascular disorders.

One of the most intriguing aspects of 1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine; dihydrochloride is its bioavailability profile. Preclinical data indicate that the compound has favorable absorption characteristics, which are essential for oral administration. However, further studies are required to fully understand its pharmacokinetics and metabolism in humans.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing the drug-like properties of 1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine; dihydrochloride. These efforts include structure-based drug design and medicinal chemistry optimization to enhance efficacy and reduce off-target effects.

In conclusion, 1-(4-Bromo-1-cyclopropylpyrazol-3-yl)-N-methylmethanamine; dihydrochloride (CAS No. 2514953-00-) represents a promising lead compound with diverse therapeutic applications. Its unique chemical structure, coupled with advancements in synthetic and pharmacological research, positions it as a key player in the development of novel therapeutics.